6-(2-methylpropyl)-3-(4-phenylpiperazine-1-carbonyl)-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione

• IUPAC Name: 6-(2-methylpropyl)-3-(4-phenylpiperazine-1-carbonyl)-4H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C20H23N5O3S/c1-13(2)12-25-18(26)16-15(21-20(25)28)17(29-22-16)19(27)24-10-8-23(9-11-24)14-6-4-3-5-7-14/h3-7,13H,8-12H2,1-2H3,(H,21,28)
• InChI Key: SXHZXKBAULIBOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=NSC(=C2NC1=O)C(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C20H23N5O3S
• Molecular Weight: 413.5 g/mol
• CAS No.: 1251705-43-7

Description

This compound belongs to the thiazolo[4,3-d]pyrimidine class, characterized by a fused bicyclic core comprising a thiazole and pyrimidine ring. Key structural features include:

• Position 6: A 2-methylpropyl (isobutyl) substituent, which enhances lipophilicity and may influence membrane permeability .
• Dione moieties: The 5,7-dione configuration contributes to hydrogen-bonding interactions, critical for binding to enzymatic targets like phosphodiesterases (PDEs) .

The compound’s synthesis likely involves multi-step reactions, including cyclocondensation of thiazole precursors with pyrimidine derivatives, followed by selective functionalization of the piperazine-carbonyl group.

Biological Activity

6-(2-methylpropyl)-3-(4-phenylpiperazine-1-carbonyl)-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione is a complex organic compound that has garnered attention for its potential biological activities. This article explores its structure, synthesis, and significant biological properties based on diverse research findings.

Compound Characteristics

The compound's molecular characteristics are summarized in the following table:

Property	Value
Compound Name	6-(2-methylpropyl)-3-(4-phenylpiperazine-1-carbonyl)-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
Molecular Weight	413.5 g/mol
Molecular Formula	C20 H23 N5 O3 S
LogP	2.6279
Polar Surface Area	69.761 Ų
Hydrogen Bond Acceptors	7
Hydrogen Bond Donors	1

Synthesis

The synthesis of this compound typically involves multi-step reactions combining various reagents to achieve the desired thiazolo-pyrimidine structure. The synthetic pathway often includes cyclization and functionalization steps that enhance its biological activity.

Antiviral Activity

Recent studies have indicated that derivatives of thiazolo-pyrimidines exhibit significant antiviral properties. For instance, a related compound demonstrated a 58% inhibition of Chikungunya virus replication at a concentration of 20 μg/mL . Other derivatives showed varying degrees of activity, with some achieving 19% to 34% inhibition , suggesting that structural modifications can enhance antiviral efficacy .

Cytotoxicity and Cancer Research

In vitro studies have assessed the cytotoxic effects of thiazolo-pyrimidine derivatives against various cancer cell lines. One notable finding is that certain derivatives exhibited an EC50 of 42 μM against the MCF-7 breast cancer cell line while maintaining an IC50 > 250 μM , indicating selective toxicity that could be exploited in cancer therapies . The evaluation of these compounds is critical for developing targeted cancer treatments.

The mechanism by which these compounds exert their biological effects often involves the inhibition of specific enzymes or pathways crucial for viral replication or cancer cell proliferation. For example, compounds similar to the thiazolo-pyrimidine framework have been shown to inhibit protein tyrosine nitration and calpain/caspase activation in cardioprotective models .

Case Studies

Case Study 1: Antiviral Screening
A group of thiazolo-pyrimidine derivatives was screened for antiviral activity against Chikungunya virus. The study highlighted the structure-activity relationship (SAR) where modifications on the piperazine moiety significantly affected antiviral potency.

Case Study 2: Cancer Cell Line Testing
In another study focusing on MCF-7 cells, the thiazolo-pyrimidine derivatives were tested for cytotoxicity. Results indicated that specific substitutions on the phenyl ring enhanced cytotoxic effects while minimizing toxicity to normal cells.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table highlights key structural analogues and their distinguishing features:

Compound Name	Core Structure	Substituents	Pharmacological Implications	Reference
6-(2-methylpropyl)-3-(4-phenylpiperazine-1-carbonyl)-thiazolo[4,3-d]pyrimidine-5,7-dione (Target)	Thiazolo[4,3-d]pyrimidine	6: 2-methylpropyl; 3: 4-phenylpiperazine-1-carbonyl	Potential PDE inhibition or CNS receptor modulation due to piperazine and dione motifs
6-(4-methylbenzyl)-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione	Thiazolo[4,3-d]pyrimidine	6: 4-methylbenzyl; No piperazine group	Reduced receptor affinity compared to target; benzyl group may improve metabolic stability
(2Z)-2-(4-Cyanobenzylidene)-3,5-dioxo-thiazolo[3,2-a]pyrimidine-6-carbonitrile	Thiazolo[3,2-a]pyrimidine	2: 4-cyanobenzylidene; 6: cyano	Enhanced electrophilicity for covalent binding; potential kinase inhibition
3-(2-Methylpropyl)-pyrrolo[1,2-a]pyrazine-1,4-dione (Fungal isolate)	Pyrrolo[1,2-a]pyrazine	3: 2-methylpropyl; 1,4-dione	Antiviral (anti-HIV) activity reported; divergent core limits PDE targeting
Sildenafil citrate	Pyrazolo[4,3-d]pyrimidine	5: 5-methylpiperazine sulfonamide	Clinically approved PDE5 inhibitor; sulfonamide group critical for potency

Key Observations

Core Heterocycle Variations :

• The thiazolo[4,3-d]pyrimidine core (target compound) differs from pyrazolo[4,3-d]pyrimidine (sildenafil) in the position of the sulfur atom and nitrogen arrangement. This alters electronic properties and binding pocket compatibility .
• Pyrrolo[1,2-a]pyrazine derivatives (e.g., fungal isolate) lack the thiazole ring, reducing structural overlap with PDE-binding motifs .

Substituent Effects: Piperazine vs. Benzyl Groups: The 4-phenylpiperazine-1-carbonyl group in the target compound may enhance solubility and receptor engagement compared to the 4-methylbenzyl group in . Piperazine derivatives are known to improve blood-brain barrier penetration . Dione vs. Cyano Groups: The 5,7-dione configuration supports hydrogen bonding, whereas cyano groups (e.g., in ) introduce steric and electronic constraints, favoring covalent or allosteric interactions.

Synthetic Accessibility :

• Compounds with simpler substituents (e.g., 4-methylbenzyl in ) are synthesized in higher yields (68%) via one-step coupling, whereas introducing piperazine-carbonyl groups (target compound) likely requires additional steps, reducing overall efficiency .

However, the thiazolo-pyrimidine core may shift selectivity toward PDE isoforms other than PDE5 . The fungal analogue with a 2-methylpropyl group () exhibits anti-HIV activity, highlighting the role of lipophilic substituents in antiviral mechanisms.